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Compound of Interest

Compound Name: 1-Bromoisoquinolin-3-amine

Cat. No.: B082021 Get Quote

Essential Safety and Handling Guide for 1-
Bromoisoquinolin-3-amine
This guide provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 1-Bromoisoquinolin-3-amine
(CAS No. 13130-79-5). The following procedures are designed to ensure a safe laboratory

environment and proper logistical management of this chemical.

Hazard Identification and Classification
1-Bromoisoquinolin-3-amine is classified as a hazardous substance. The primary routes of

exposure are inhalation, skin contact, and ingestion. It is crucial to understand its specific

hazards to implement appropriate safety measures.[1]
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Hazard Classification Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Irritation Category 2
H319: Causes serious eye

irritation

Specific target organ toxicity -

single exposure
Category 3

H335: May cause respiratory

irritation

Data sourced from the Fisher Scientific Safety Data Sheet for 1-Bromoisoquinolin-3-amine.

[1]

Personal Protective Equipment (PPE)
The use of appropriate Personal Protective Equipment is mandatory when handling 1-
Bromoisoquinolin-3-amine to prevent exposure.[1][2]
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Protection Type Specification Rationale

Eye/Face Protection

Safety glasses with side-

shields or goggles (conforming

to EN166).

Protects against splashes and

dust particles causing serious

eye irritation.[1]

Hand Protection
Wear appropriate chemical-

resistant gloves.

Prevents skin contact, which

can be harmful and cause

irritation.[1]

Skin and Body Protection

Wear appropriate protective

clothing to prevent skin

exposure.

Minimizes the risk of dermal

absorption and skin irritation.

[1]

Respiratory Protection
Use a respirator when dusts

are generated.

Protects against inhalation,

which is harmful and can

cause respiratory irritation.

Operational Plan: Step-by-Step Handling Protocol
Adherence to a strict handling protocol is essential to minimize risk.

1. Engineering Controls and Preparation:

Ventilation: Always handle 1-Bromoisoquinolin-3-amine inside a certified chemical fume

hood to ensure adequate ventilation.[1][3]

Area Designation: Designate a specific area for handling this compound to contain any

potential contamination.

Emergency Equipment: Ensure an eyewash station and safety shower are readily accessible

and have been recently tested.

2. Handling the Chemical:

Avoid Dust Formation: Handle the solid material carefully to avoid creating dust.[1]

Personal Hygiene: Do not eat, drink, or smoke in the handling area.[1] Wash hands

thoroughly after handling and before breaks.[1]
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Clothing: Remove and wash contaminated clothing before reuse.[1]

Exposure Avoidance: Do not get the chemical in eyes, on skin, or on clothing.[1] Avoid

breathing dust, fumes, or vapors.[1]

3. Storage:

Container: Keep the container tightly closed.

Conditions: Store in a cool, well-ventilated area.[4] Protect from direct sunlight and store the

contents under argon.[1]

Emergency and First Aid Procedures
Immediate and appropriate first aid is critical in the event of an exposure.[1]

Exposure Route First Aid Measures

Eye Contact

Rinse immediately and cautiously with plenty of

water for at least 15 minutes, also under the

eyelids.[1] Remove contact lenses if present

and easy to do.[1] Seek immediate medical

attention.[1]

Skin Contact

Wash off immediately with plenty of soap and

water for at least 15 minutes.[1] Remove all

contaminated clothing. Seek immediate medical

attention.[1]

Ingestion
Call a POISON CENTER or doctor/physician if

you feel unwell.[1] Do NOT induce vomiting.

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.

Disposal Plan
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Chemical waste must be disposed of in accordance with all local, state, and federal

regulations.[5]

1. Waste Collection:

Container: Collect waste material in a designated, properly labeled, and sealed container.

Labeling: The label should clearly identify the contents as "Hazardous Waste" and list "1-
Bromoisoquinolin-3-amine".

2. Disposal Procedure:

Spills: For small spills, sweep up the solid material, avoiding dust formation, and place it into

a suitable container for disposal.[1]

Environmental Release: Do not allow the chemical to be released into the environment.[1]

Professional Disposal: Arrange for disposal through a licensed professional waste disposal

service.

Workflow for Handling 1-Bromoisoquinolin-3-amine
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1. Preparation Phase

2. Handling Phase

3. Post-Handling & Disposal

Emergency Protocol

Conduct Risk Assessment

Verify Fume Hood Operation

Gather Required PPE
(Gloves, Goggles, Lab Coat)

Weigh/Handle Compound
in Fume Hood

Perform Experiment

Clean Work Area
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Occurs

Potential
Incident

Segregate Waste
(Solid, Liquid, Sharps)

Label Hazardous Waste Container

Store Waste in Designated Area

Schedule Professional Disposal

Administer First Aid
(Eyewash, Shower, etc.)

Notify Supervisor &
Safety Officer

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 1-Bromoisoquinolin-3-amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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